Cas no 1853030-21-3 (1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine)

1-(2-Cyclohexylpropyl)-1H-pyrazol-4-amine is a specialized organic compound featuring a pyrazole core substituted with an amine group at the 4-position and a 2-cyclohexylpropyl moiety at the 1-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate for the synthesis of biologically active molecules. The cyclohexylpropyl group enhances lipophilicity, potentially improving membrane permeability, while the pyrazole-amine framework offers sites for further functionalization. Its well-defined molecular architecture makes it suitable for targeted drug design and structure-activity relationship studies. The compound is typically handled under controlled conditions due to its amine functionality, ensuring stability in synthetic workflows.

1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine structure

1853030-21-3 structure

Product Name:1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine

CAS No:1853030-21-3

MF:C₁₂H₂₁N₃

MW:207.315242528915

CID:6239735

PubChem ID:165465103

Update Time:2025-05-23

1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine
- 1853030-21-3
- EN300-804352
- Inchi： 1S/C12H21N3/c1-10(11-5-3-2-4-6-11)8-15-9-12(13)7-14-15/h7,9-11H,2-6,8,13H2,1H3
- InChI Key： PDSUEUPAUWGBKM-UHFFFAOYSA-N
- SMILES： N1(C=C(C=N1)N)CC(C)C1CCCCC1

Computed Properties

Exact Mass: 207.173547683g/mol
Monoisotopic Mass: 207.173547683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 43.8Å²

1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-804352-1.0g	1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine	1853030-21-3	95%	1.0g	$914.0	2024-05-21
Enamine	EN300-804352-0.05g	1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine	1853030-21-3	95%	0.05g	$768.0	2024-05-21
Enamine	EN300-804352-0.1g	1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine	1853030-21-3	95%	0.1g	$804.0	2024-05-21
Enamine	EN300-804352-0.25g	1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine	1853030-21-3	95%	0.25g	$840.0	2024-05-21
Enamine	EN300-804352-0.5g	1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine	1853030-21-3	95%	0.5g	$877.0	2024-05-21
Enamine	EN300-804352-2.5g	1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine	1853030-21-3	95%	2.5g	$1791.0	2024-05-21
Enamine	EN300-804352-5.0g	1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine	1853030-21-3	95%	5.0g	$2650.0	2024-05-21
Enamine	EN300-804352-10.0g	1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine	1853030-21-3	95%	10.0g	$3929.0	2024-05-21

1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Additional information on 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine

1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine (CAS No. 1853030-21-3): A Comprehensive Overview

The compound 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine (CAS No. 1853030-21-3) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The CAS number 1853030-21-3 uniquely identifies this compound in chemical databases, ensuring its accurate reference in scientific literature and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield and purity of the compound but also reduce the environmental footprint of its production process. Researchers have demonstrated that the pyrazole ring in this molecule plays a pivotal role in modulating its pharmacokinetic properties, making it a promising candidate for drug development.

One of the most compelling aspects of 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine is its ability to exhibit selective biological activity. Studies conducted in vitro have shown that this compound demonstrates potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preclinical trials have indicated that it possesses antioxidant properties, which could be harnessed to develop therapeutic agents for neurodegenerative diseases.

The structural integrity of CAS No. 1853030-21-3 is significantly influenced by the cyclohexane ring, which contributes to its stability and lipophilicity. This characteristic is crucial for optimizing drug delivery systems, as it enhances the compound's ability to cross biological membranes. Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures, further expanding its utility in medicinal chemistry.

In terms of environmental impact, 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine has been subjected to rigorous ecotoxicological assessments. These studies have revealed that the compound exhibits low toxicity towards aquatic organisms, aligning with current regulatory standards for eco-friendly chemical development. Such findings underscore its suitability for applications in sustainable pharmaceutical manufacturing.

Looking ahead, the future of CAS No. 1853030-21-3 appears bright, with ongoing research focusing on its potential as a lead compound for developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new avenues for exploiting its unique properties. As the field of medicinal chemistry continues to evolve, compounds like 1-(2-cyclohexylpropyl)-1H-pyrazol-4-amine will undoubtedly play a pivotal role in shaping the next generation of drugs.